Cas no 1000516-58-4 (4-(Cyanomethyl)-3-fluorobenzonitrile)

• Product Name: 4-(Cyanomethyl)-3-fluorobenzonitrile
• CAS No: 1000516-58-4
• MF: C₉H₅FN₂
• MW: 160.14780497551
• CID: 1082170
• PubChem ID: 20116118
• Update Time: 2025-06-11

4-(Cyanomethyl)-3-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Cyanomethyl)-3-fluorobenzonitrile
• 4-cyano-2-fluorobenzyl cyanide
• BS-49305
• CS-0112702
• 1000516-58-4
• 4-CYANO-2-FLUOROPHENYLACETONITRILE
• D77123
• Z285184592
• MFCD09813824
• SCHEMBL24136215
• EN300-66659
• AKOS000157233

• Inchi： 1S/C9H5FN2/c10-9-5-7(6-12)1-2-8(9)3-4-11/h1-2,5H,3H2
• InChI Key： FWHGFUIAYDOCAW-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1CC#N

Computed Properties

• Exact Mass: 160.043676g/mol
• Monoisotopic Mass: 160.043676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 160.15g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 4-(Cyanomethyl)-3-fluorobenzonitrile

Research Briefing on 4-(Cyanomethyl)-3-fluorobenzonitrile (CAS: 1000516-58-4) in Chemical Biology and Pharmaceutical Applications

4-(Cyanomethyl)-3-fluorobenzonitrile (CAS: 1000516-58-4) is a fluorinated aromatic nitrile compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of both cyano and fluorine substituents on a benzene ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, fluorescent probes, and other pharmacologically relevant compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-(Cyanomethyl)-3-fluorobenzonitrile as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's electron-withdrawing properties and ability to participate in hydrogen bonding interactions were found to enhance the binding affinity of the resulting inhibitors to their target. The study reported a significant improvement in both potency and selectivity compared to previous generations of BTK inhibitors, highlighting the compound's potential in the treatment of B-cell malignancies.

Another recent application of this compound was reported in ACS Chemical Biology, where it was utilized in the development of fluorogenic probes for detecting reactive oxygen species (ROS) in live cells. The researchers took advantage of the compound's fluorescence quenching properties and its specific reactivity with certain ROS to create highly sensitive and selective detection systems. This work opens new possibilities for studying oxidative stress in various disease models, including neurodegenerative disorders and cancer.

From a synthetic chemistry perspective, 4-(Cyanomethyl)-3-fluorobenzonitrile has proven valuable in palladium-catalyzed cross-coupling reactions, as demonstrated in a 2022 publication in Organic Letters. The compound's stability under various reaction conditions and its ability to participate in multiple types of coupling reactions make it particularly useful for constructing complex molecular architectures. Researchers have successfully employed it in the synthesis of various heterocyclic compounds with potential pharmaceutical applications.

The safety profile and pharmacokinetic properties of derivatives containing the 4-(Cyanomethyl)-3-fluorobenzonitrile moiety have been the subject of recent investigations. A 2023 study in Drug Metabolism and Disposition examined the metabolic stability and potential toxicity of several compounds incorporating this structural feature. The results suggested that while the moiety itself demonstrates good metabolic stability, careful consideration must be given to the overall molecular design to optimize drug-like properties and minimize potential toxicity.

Looking forward, the unique properties of 4-(Cyanomethyl)-3-fluorobenzonitrile continue to inspire new research directions. Current investigations are exploring its use in the development of covalent inhibitors, where the cyano group can serve as a warhead for targeted covalent modification of proteins. Additionally, its application in materials science, particularly in the development of organic electronic materials, is an emerging area of interest that may yield significant advancements in the coming years.